Cas no 16555-77-4 (α-Hydroxyhippuric Acid)

• Product Name: α-Hydroxyhippuric Acid
• CAS No: 16555-77-4
• MF: C₉H₉NO₄
• MW: 195.172062635422
• MDL: MFCD00004228
• CID: 151955
• PubChem ID: 24853410
• Update Time: 2025-05-20

α-Hydroxyhippuric Acid Chemical and Physical Properties

Names and Identifiers

• 2-Benzamido-2-hydroxyacetic acid
• Acetic acid,2-(benzoylamino)-2-hydroxy-
• ALPHA-HYDROXYHIPPURIC ACID
• α-Hydroxyhippuric acid
• (Benzoylamino)hydroxyacetic acid
• 2-hydroxy-2-benzamido acetic acid
• Benzamidohydroxyacetic acid
• TIMTEC-BB SBB000336
• A-HYDROXYHIPPURIC ACID
• 2-benzamidooxyacetic acid
• N-Benzoyl-2-hydroxyglycine
• alpha-hydroxybenzoylglycine
• 2-Hydroxy-N-benzoylhippuric acid
• alpha-Hydroxyhippuric acid 98%
• alpha-Hydroxyhippuric acid,98%
• hydroxyhippuric acid
• MFCD00004228
• J-010213
• DTXSID40864688
• alpha-hydroxy-hippuric acid
• SCHEMBL715465
• Acetic acid, (benzoylamino)hydroxy-
• CHEMBL4782500
• Q27136949
• FT-0622163
• GCWCVCCEIQXUQU-UHFFFAOYSA-
• AC-5720
• CHEBI:68451
• InChI=1/C9H9NO4/c11-7(10-8(12)9(13)14)6-4-2-1-3-5-6/h1-5,8,12H,(H,10,11)(H,13,14)
• AKOS005067394
• 16555-77-4
• Benzoylamino)hydroxyacetic acid
• CS-0328580
• 2-hydroxy-2-(phenylformamido)acetic acid
• alpha -Hydroxyhippuric acid
• alpha-Hydroxyhippuric acid, 98%
• (Benzoylamino)(hydroxy)acetic acid #
• (Benzoylamino)(hydroxy)acetic acid
• Acetic acid, 2-(benzoylamino)-2-hydroxy-
• NS00014792
• .alpha.-Hydroxyhippuric acid
• 2-(benzoylamino)-2-hydroxyacetic acid
• G71655
• a-Hydroxybenzoylglycine
• 2-benzamido-2-hydroxy-acetic acid
• 2-benzamidooxyacetate
• ?-hydroxyhippuric acid
• (-)-2-Benzamido-2-hydroxyacetic acid
• DB-064576
• a-Hydroxyhippate
• alpha-Hydroxyhippate
• 19791-95-8
• alpha-Hydroxyhippuricacid
• alpha-Hydroxyhippic acid
• a-Hydroxyhippic acid
• 2-(Benzoylamino)-2-hydroxyacetate
• α-Hydroxyhippuric Acid

• MDL： MFCD00004228
• Inchi： 1S/C9H9NO4/c11-7(10-8(12)9(13)14)6-4-2-1-3-5-6/h1-5,8,12H,(H,10,11)(H,13,14)
• InChI Key： GCWCVCCEIQXUQU-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 195.05300
• Monoisotopic Mass: 195.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.2
• Topological Polar Surface Area: 86.6Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.3544 (rough estimate)
• Melting Point: 211 °C (dec.) (lit.)
• Boiling Point: 331.83°C (rough estimate)
• Flash Point: 266.8±27.3 °C
• Refractive Index: 1.5700 (estimate)
• PSA: 86.63000
• LogP: 0.21030
• Solubility: Not available
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

α-Hydroxyhippuric Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on α-Hydroxyhippuric Acid

Recent Advances in the Study of α-Hydroxyhippuric Acid (CAS: 16555-77-4) in Chemical Biology and Pharmaceutical Research

α-Hydroxyhippuric Acid (CAS: 16555-77-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications and unique biochemical properties. This compound, a derivative of hippuric acid, has been identified as a key metabolite in various metabolic pathways, particularly those involving the detoxification of aromatic compounds. Recent studies have explored its role in modulating oxidative stress, inflammation, and cellular signaling pathways, making it a promising candidate for drug development and biomarker research.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antioxidant properties of α-Hydroxyhippuric Acid, demonstrating its ability to scavenge reactive oxygen species (ROS) and protect cells from oxidative damage. The study utilized in vitro models of neuronal cells and found that the compound significantly reduced ROS levels and improved cell viability under oxidative stress conditions. These findings suggest potential applications in neurodegenerative diseases, such as Alzheimer's and Parkinson's, where oxidative stress plays a critical role in disease progression.

In addition to its antioxidant effects, α-Hydroxyhippuric Acid has been studied for its anti-inflammatory properties. A recent preclinical study highlighted its ability to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cells. The study proposed that the compound's mechanism of action involves the modulation of the NF-κB signaling pathway, a key regulator of inflammatory responses. This research opens new avenues for the development of anti-inflammatory therapies targeting chronic inflammatory conditions.

Another area of interest is the role of α-Hydroxyhippuric Acid in metabolic disorders. A 2024 metabolomics study identified elevated levels of this compound in the urine of patients with type 2 diabetes, suggesting its potential as a diagnostic biomarker. The study also explored the compound's interaction with gut microbiota, revealing that certain bacterial species can metabolize α-Hydroxyhippuric Acid, influencing its bioavailability and therapeutic effects. These insights underscore the importance of considering microbiome interactions in the design of future therapies.

From a synthetic chemistry perspective, recent advancements have been made in the efficient production of α-Hydroxyhippuric Acid. A novel enzymatic synthesis method, published in Biotechnology and Bioengineering, demonstrated high yield and purity using recombinant enzymes. This method offers a sustainable and scalable alternative to traditional chemical synthesis, addressing challenges related to cost and environmental impact. Such innovations are critical for facilitating further research and clinical applications of this compound.

In conclusion, α-Hydroxyhippuric Acid (CAS: 16555-77-4) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its diverse biological activities, ranging from antioxidant and anti-inflammatory effects to its role as a metabolic biomarker, highlight its versatility. Future research should focus on elucidating its molecular mechanisms, optimizing synthetic pathways, and exploring its therapeutic applications in vivo. These efforts will pave the way for the development of novel treatments for a wide range of diseases.